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Compound of Interest

Compound Name: PIGMENT ORANGE 62

Cat. No.: B1584295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of Pigment Orange 62 (C.I. 11775), a significant member of the

benzimidazolone class of organic pigments.

Chemical Structure and Identification
Pigment Orange 62 is chemically defined as 2-[(4-nitrophenyl)diazenyl]-3-oxo-N-(2-oxo-1,3-

dihydrobenzimidazol-5-yl)butanamide.[1] Its structure features a monoazo group linking a

nitrophenyl moiety to a β-ketoamide group, which in turn is attached to a benzimidazolone ring

system.

The key identification parameters for Pigment Orange 62 are summarized in the table below.
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Identifier Value

CI Name Pigment Orange 62

CI Number 11775

CAS Number 52846-56-7[2]

Molecular Formula C₁₇H₁₄N₆O₅[2]

Molecular Weight 382.33 g/mol [2]

IUPAC Name
2-[(4-nitrophenyl)diazenyl]-3-oxo-N-(2-oxo-1,3-

dihydrobenzimidazol-5-yl)butanamide[1]

Physicochemical and Performance Data
Pigment Orange 62 is recognized for its brilliant orange shade and excellent fastness

properties, making it suitable for a range of demanding applications.[2] The following tables

summarize key quantitative data.

Physical and Chemical Properties:

Property Value

Density 1.52 - 1.58 g/cm³

Oil Absorption 70-72 ml/100g

Specific Surface Area 12 m²/g

pH Value 6.5 - 8.0

Moisture Content ≤0.5%

Water Soluble Matter ≤1.5%

Electric Conductivity ≤500 µS/cm

Fastness and Resistance Properties (Scale: 1=Poor, 5=Excellent; Lightfastness: 1=Poor,

8=Excellent):
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Property Rating

Light Fastness 8

Heat Resistance 180 °C

Acid Resistance 5

Alkali Resistance 5

Soap Resistance 5

Bleeding Resistance 5

Migration Resistance 5

Alcohol Resistance 5

Ester Resistance 4-5

Benzene Resistance 4

Synthesis of Pigment Orange 62
The synthesis of Pigment Orange 62 is a two-stage process involving diazotization followed by

an azo coupling reaction.[2]

Synthesis Pathway
The overall synthetic route is depicted below:
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Stage 1: Diazotization

Stage 2: Azo Coupling

4-Nitrobenzenamine Diazonium_Salt

NaNO2, HCl
0-5 °C

Pigment_Orange_62

Coupling

3-Oxo-N-(2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)butanamide

Click to download full resolution via product page

Caption: Synthesis pathway of Pigment Orange 62.

Experimental Protocols
The following are representative experimental protocols for the key synthesis steps.

3.2.1. Diazotization of 4-Nitrobenzenamine

Objective: To prepare the diazonium salt of 4-nitrobenzenamine.

Materials:

4-Nitrobenzenamine

Concentrated Hydrochloric Acid

Sodium Nitrite

Distilled Water

Ice

Procedure:
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A suspension of 4-nitrobenzenamine in water and concentrated hydrochloric acid is prepared

in a reaction vessel.

The mixture is cooled to 0-5 °C using an ice bath with constant stirring.

A solution of sodium nitrite in water is then added dropwise to the cooled suspension,

maintaining the temperature below 5 °C.

The reaction mixture is stirred for an additional 30-60 minutes after the addition is complete

to ensure full diazotization. The completion of the reaction can be monitored by testing for

the absence of the starting amine and the presence of excess nitrous acid using starch-

iodide paper.

3.2.2. Azo Coupling Reaction

Objective: To couple the diazonium salt with the coupling component to form Pigment Orange
62.

Materials:

Diazonium salt solution from the previous step

3-Oxo-N-(2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)butanamide

Sodium Hydroxide or other suitable base

Distilled Water

Procedure:

The coupling component, 3-Oxo-N-(2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)butanamide,

is dissolved or suspended in an aqueous alkaline solution.

The solution is cooled to 0-10 °C.

The previously prepared cold diazonium salt solution is added slowly to the solution of the

coupling component with vigorous stirring.
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The pH of the reaction mixture is maintained in the weakly acidic to neutral range (pH 4-7) by

the addition of a base as needed to facilitate the coupling reaction.

After the addition is complete, the reaction mixture is stirred for several hours to ensure the

completion of the coupling.

The resulting orange precipitate is then isolated by filtration, washed thoroughly with water to

remove any soluble impurities, and dried to yield Pigment Orange 62.

Spectroscopic Characterization
While detailed spectra are proprietary to spectral databases, the following information is

available:

FT-IR Spectroscopy: The FT-IR spectrum of Pigment Orange 62 would be expected to show

characteristic absorption bands corresponding to its functional groups, including N-H

stretching of the benzimidazolone and amide groups, C=O stretching of the amide and keto

groups, N=N stretching of the azo group, and C-NO₂ stretching of the nitro group.

UV-Vis Spectroscopy: In a suitable solvent, the UV-Vis spectrum of Pigment Orange 62 will

exhibit strong absorption in the visible region, which is responsible for its orange color. The

exact λmax will depend on the solvent used.

NMR Spectroscopy: ¹H and ¹³C NMR spectroscopy would provide detailed structural

information, confirming the connectivity of the aromatic and aliphatic protons and carbons in

the molecule.

Applications
Due to its excellent fastness properties, Pigment Orange 62 is widely used in high-

performance applications such as:

Automotive coatings

Industrial paints

Plastics
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Printing inks

Logical Workflow for Synthesis and
Characterization
The following diagram illustrates the logical workflow from starting materials to the final

characterized pigment.
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Caption: General workflow for Pigment Orange 62 synthesis and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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